Cas no 154590-43-9 (N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide)
![N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide structure](https://www.kuujia.com/scimg/cas/154590-43-9x300.png)
154590-43-9 structure
Product Name:N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide
CAS No:154590-43-9
Molecular Formula:C16H21N4O3F
Molecular Weight:336.36134
CID:65377
PubChem ID:18939356
N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide Properties
Names and Identifiers
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- N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide
- N-((3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
- SCHEMBL1498511
- SY289759
- 154590-43-9
- N-[[3-(3-fluoro-4-piperazin-1-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- MFCD18089805
- DSRPYQXHWUDRBP-UHFFFAOYSA-N
- N-[3-(3-fluoro-4-piperazin-1-yl-phenyl)-2-oxo-oxazolidin-5-ylmethyl]-acetamide
- N-{[(5S)-3-[3-FLUORO-4-(PIPERAZIN-1-YL)PHENYL]-2-OXO-1,3-OXAZOLIDIN-5-YL]METHYL}ACETAMIDE
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- InChIKey: DSRPYQXHWUDRBP-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H21FN4O3/c1-11(22)19-9-13-10-21(16(23)24-13)12-2-3-15(14(17)8-12)20-6-4-18-5-7-20/h2-3,8,13,18H,4-7,9-10H2,1H3,(H,19,22)
- SMILES: FC1=C(N2CCNCC2)C=CC(N2CC(CNC(=O)C)OC2=O)=C1
Computed Properties
- Exact Mass: 336.16000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 336.15976871g/mol
- Heavy Atom Count: 24
- Complexity: 472
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- LogP: 1.54630
- PSA: 73.91000
- Density: 1.273
N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide Related Literature
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2. The active site structure of nitrided and oxynitrided graphite as a cathode catalyst in a fuel cellHiroyuki Tominaga,Wataru Ikeda,Masatoshi Nagai Phys. Chem. Chem. Phys., 2011,13, 2659-2662
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Jose R. Correa,Karen L. R. Paiva,Michele Baril,Daniel F. S. Machado,Jackson D. Scholten,Paulo E. N. de Souza,Fabiane H. Veiga-Souza,John Spencer Org. Chem. Front., 2019,6, 2371-2384
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Jing Deng,Fei Wang,Wenzhong Yan,Jin Zhu,Hualiang Jiang,Jian Li Chem. Commun., 2012,48, 148-150
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Ruiyuan Zhang,Chi Wang,Kai Li,Xin Sun,Ping Ning,Lihong Tang,Ye Liu New J. Chem., 2017,41, 11742-11749
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Krista G. Steenbergen,Nicola Gaston Phys. Chem. Chem. Phys., 2013,15, 15325-15332
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Bailin Zhang RSC Adv., 2015,5, 35448-35452
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Dinabandhu Patra,Praduman Yadav,A. Aziz Qureshi,Balaji Gopalan RSC Adv., 2021,11, 20370-20379
154590-43-9 (N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide) Related Products
- 165800-03-3(Linezolid)
- 1127120-38-0(Linezolid-d3)
- 165800-04-4((S)-N-((3-(3-Fluoro-4-(4-(2-hydroxyacetyl)piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide)
- 872992-20-6(Acetamide, N-[[(5R)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl ]-)
- 908143-04-4(Bis-Linezolid)
- 368891-70-7(PNU 142586)
- 1219708-30-1(N,O-Desethylene Linezolid)
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